Cas no 1785-95-1 (2-Benzoyl-1,3-indandione)

• Product Name: 2-Benzoyl-1,3-indandione
• CAS No: 1785-95-1
• MF: C₁₆H₁₀O₃
• MW: 250.248804569244
• CID: 83948
• PubChem ID: 95022
• Update Time: 2025-05-25

2-Benzoyl-1,3-indandione Chemical and Physical Properties

Names and Identifiers

• 2-Benzoyl-1,3-indandione
• 2-Benzoyl-1,3-indanedione
• 2-benzoylindene-1,3-dione
• 1,3-Indandione,2-benzoyl
• 2-benzoyl-2H-indene-1,3-dione
• 2-Benzoyl-indan-1,3-dion
• 2-benzoyl-indan-1,3-dione
• Benzoylindandione
• BDBM200238
• SCHEMBL11451081
• SR-01000389252-1
• ChemDiv2_000187
• BRN 2052944
• NSC 14011
• MFCD00051929
• UZ5WS54TBZ
• Z199417822
• 4-07-00-02827 (Beilstein Handbook Reference)
• 2-Benzoyl-1H-indene-1,3(2H)-dione
• 2-benzoyl-indane-1,3-dione
• cid_95022
• AKOS001269770
• 1H-Indene-1,3(2H)-dione, 2-benzoyl-
• 1785-95-1
• 1H-Indene-1,3(2H)-dione,2-benzoyl-
• NSC-14011
• SR-01000389252
• UURMMRCWXJLUKF-UHFFFAOYSA-N
• CHEMBL1559211
• 2-benzoylindane-1,3-dione
• MLS000087637
• CS-0269727
• CBDivE_000228
• NSC631512
• 1,3-Indandione, 2-benzoyl-
• FT-0611291
• HMS2467P23
• NSC14011
• A812385
• AB00403923-08
• CCG-103148
• 2-benzoyl-2,3-dihydro-1H-indene-1,3-dione
• DTXSID60170495
• HMS1369I11
• NSC-631512
• 2-Benzoyl-1H-indene-1,3(2H)-dione #
• SMR000023859
• DB-044337

• MDL： MFCD00051929
• Inchi： 1S/C16H10O3/c17-14(10-6-2-1-3-7-10)13-15(18)11-8-4-5-9-12(11)16(13)19/h1-9,13H
• InChI Key： UURMMRCWXJLUKF-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C1C(C1C=CC=CC=1)=O)=O
• BRN： 2052944

Computed Properties

• Exact Mass: 250.06300
• Monoisotopic Mass: 250.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2A^2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3

Experimental Properties

• Color/Form: Pale yellow powder
• Density: 1.4±0.1 g/cm3
• Melting Point: 108-112 °C
• Boiling Point: 448.8±35.0 °C at 760 mmHg
• Flash Point: 225.3±25.9 °C
• Refractive Index: 1.698
• PSA: 51.21000
• LogP: 2.56470
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Solubility: Insoluble in water

2-Benzoyl-1,3-indandione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 22
• Safety Instruction： S22-S36/37
• RTECS：NK5105000
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases：R22
• Safety Term：S22;S36/37

Additional information on 2-Benzoyl-1,3-indandione

2-Benzoyl-1,3-indandione: A Comprehensive Overview

2-Benzoyl-1,3-indandione, also known by its CAS number 1785-95-1, is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which combines the indandione framework with a benzoyl substituent. The indandione system, a bicyclic structure consisting of two fused six-membered rings with two ketone groups, serves as a foundational platform for various chemical transformations and applications.

The benzoyl group attached to the indandione framework introduces additional electronic and steric effects, enhancing the compound's reactivity and versatility. Recent studies have highlighted the potential of 2-Benzoyl-1,3-indandione in the synthesis of advanced materials, such as organic semiconductors and light-emitting diodes (LEDs). Its ability to undergo various condensation reactions makes it a valuable precursor for constructing complex molecular architectures.

From a synthetic perspective, 2-Benzoyl-1,3-indandione can be prepared through several routes, including the condensation of indanone derivatives with aromatic aldehydes. Researchers have optimized these methods to achieve higher yields and better purity, ensuring the compound's suitability for large-scale applications. The compound's stability under various conditions has also been extensively studied, making it a reliable building block in organic synthesis.

In terms of applications, 2-Benzoyl-1,3-indandione has shown promise in the development of bioactive molecules. Its structural features allow for interactions with biological targets, such as enzymes and receptors, making it a potential candidate for drug discovery programs. Recent findings suggest that derivatives of this compound may exhibit anti-inflammatory and antioxidant properties, opening new avenues for therapeutic interventions.

The study of 2-Benzoyl-1,3-indandione has also extended into the realm of green chemistry. Researchers have explored its use in environmentally friendly reaction conditions, such as solvent-free systems and catalytic processes. These advancements not only enhance the sustainability of chemical manufacturing but also align with global efforts to reduce ecological footprints.

In conclusion, 2-Benzoyl-1,3-indandione (CAS No. 1785-95-1) stands as a testament to the ingenuity and progress in modern organic chemistry. Its structural diversity, reactivity, and wide-ranging applications continue to inspire new research directions. As scientific understanding deepens, this compound is poised to play an even more significant role in advancing materials science and pharmacology.